Cas no 2639440-57-4 (2-(ethoxycarbonyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobutanoic acid)

• Product Name: 2-(ethoxycarbonyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobutanoic acid
• CAS No: 2639440-57-4
• MF: C₂₂H₂₂FNO₆
• MW: 415.411590099335
• CID: 5641180
• PubChem ID: 165903986
• Update Time: 2025-09-27

2-(ethoxycarbonyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27783303
• 2-(ethoxycarbonyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobutanoic acid
• 2639440-57-4
• 2-(ethoxycarbonyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobutanoic acid

• Inchi： 1S/C22H22FNO6/c1-3-29-20(27)22(23,19(25)26)13(2)24-21(28)30-12-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,13,18H,3,12H2,1-2H3,(H,24,28)(H,25,26)
• InChI Key： QAHMNKVRHRLFPV-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C(=O)OCC)C(C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 415.14311558g/mol
• Monoisotopic Mass: 415.14311558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 102Ų

Additional information on 2-(ethoxycarbonyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobutanoic acid

Introduction to 2-(ethoxycarbonyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobutanoic acid (CAS No. 2639440-57-4)

2-(ethoxycarbonyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2639440-57-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its dual functionality, incorporating both carboxylate and amide groups, which make it a versatile intermediate in the synthesis of biologically active agents.

The molecular structure of this compound features a fluorinated butanoic acid backbone, modified by an ethoxycarbonyl group at the second carbon position and an N-substituted amine group linked to a 9H-fluoren-9-ylmethoxycarbonyl moiety. This unique arrangement imparts distinct chemical properties that are highly valuable in drug design, particularly in the development of targeted therapies for various diseases.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The presence of a fluorine atom at the second carbon of the butanoic acid chain in CAS No. 2639440-57-4 contributes to these advantageous properties, making it an attractive scaffold for medicinal chemists.

The ethoxycarbonyl group at the alpha position serves as a protective handle for further derivatization, allowing for selective modifications while maintaining the integrity of the core structure. This feature is particularly useful in multi-step synthetic pathways where regioselectivity is crucial. Additionally, the N-substituted amine group provides a site for hydrogen bonding interactions, which can be exploited to enhance receptor binding in drug design.

The 9H-fluoren-9-ylmethoxycarbonyl moiety is a relatively uncommon substituent but has shown promise in stabilizing reactive intermediates and improving solubility in certain pharmacological applications. Its incorporation into the molecule suggests that it may contribute to both structural rigidity and functional diversity, making it a potential candidate for modulating biological activity.

Recent studies have highlighted the importance of fluorinated amino acids in the development of protease inhibitors and kinase inhibitors, which are critical targets in oncology and infectious disease treatment. The structural motif present in CAS No. 2639440-57-4 aligns well with these therapeutic areas, as it combines elements known to enhance drug-likeness—such as fluorine substitution and amide linkages—with functional groups that can interact with biological targets.

One notable application of this compound is its use as a building block in the synthesis of peptide mimetics. Peptide-based drugs have revolutionized treatment for many diseases due to their high specificity, but their susceptibility to enzymatic degradation limits their clinical utility. By incorporating fluorinated and carbamoylated residues into peptide analogs, researchers can improve their stability and bioavailability. The unique combination of functional groups in 2-(ethoxycarbonyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobutanoic acid makes it an ideal candidate for such modifications.

Another emerging area where this compound shows promise is in the development of Fluorescent Resonance Energy Transfer (FRET) probes for biochemical assays. The fluorene moiety is known for its excellent fluorescence properties, making it suitable for designing probes that can monitor dynamic processes within cells. By linking this moiety to a biologically relevant functional group, researchers can develop highly sensitive tools for studying protein-protein interactions, enzyme activity, and other cellular events.

The synthesis of CAS No. 2639440-57-4 involves multiple steps that require careful control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to achieve the desired product with minimal side reactions. The complexity of its synthesis underscores its value as a specialized intermediate rather than a commodity chemical.

In conclusion, 2-(ethoxycarbonyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobutanoic acid (CAS No. 2639440-57-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its dual functionality, combined with the presence of fluorine atoms and protective groups, makes it an invaluable tool for drug discovery and development. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this are poised to play an increasingly important role in addressing unmet medical needs.